Cas no 832721-28-5 (1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide)

1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide structure
832721-28-5 structure
Product Name:1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide
CAS No:832721-28-5
MF:C12H28IN
MW:313.261896133423
CID:674392
PubChem ID:71415862
Update Time:2025-04-19

1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide
    • dimethyl(dipentyl)azanium,iodide
    • N,N-Dimethyl-N-pentylpentan-1-aminium iodide
    • 832721-28-5
    • DTXSID40835272
    • Inchi: 1S/C12H28N.HI/c1-5-7-9-11-13(3,4)12-10-8-6-2;/h5-12H2,1-4H3;1H/q+1;/p-1
    • InChI Key: OZMXTFRAPNKVGJ-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C)(C)(CCCCC)CCCCC

Computed Properties

  • Exact Mass: 313.12665g/mol
  • Monoisotopic Mass: 313.12665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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